Cas no 2090784-51-1 (1-(2-methoxy-1,3-thiazol-5-yl)cyclohexylmethanamine)

• Product Name: 1-(2-methoxy-1,3-thiazol-5-yl)cyclohexylmethanamine
• CAS No: 2090784-51-1
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 6062270
• PubChem ID: 131506605
• Update Time: 2025-10-28

1-(2-methoxy-1,3-thiazol-5-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-1,3-thiazol-5-yl)cyclohexylmethanamine
• EN300-1764427
• [1-(2-methoxy-1,3-thiazol-5-yl)cyclohexyl]methanamine
• 2090784-51-1

• Inchi： 1S/C11H18N2OS/c1-14-10-13-7-9(15-10)11(8-12)5-3-2-4-6-11/h7H,2-6,8,12H2,1H3
• InChI Key： KOOSKDIGMOOADQ-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C1(CN)CCCCC1)OC

Computed Properties

• Exact Mass: 226.11398438g/mol
• Monoisotopic Mass: 226.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.4Ų

Additional information on 1-(2-methoxy-1,3-thiazol-5-yl)cyclohexylmethanamine

Recent Advances in the Study of 1-(2-Methoxy-1,3-thiazol-5-yl)cyclohexylmethanamine (CAS: 2090784-51-1)

The compound 1-(2-methoxy-1,3-thiazol-5-yl)cyclohexylmethanamine (CAS: 2090784-51-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and cyclohexylmethanamine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthesis and biological evaluation of 1-(2-methoxy-1,3-thiazol-5-yl)cyclohexylmethanamine derivatives. The research team employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by in vitro assays to assess its binding affinity to serotonin and dopamine receptors. The results indicated moderate to high affinity for specific receptor subtypes, suggesting its potential utility in treating mood disorders and neurodegenerative diseases.

Further research has focused on the compound's pharmacokinetic properties. A preclinical study conducted in 2024 demonstrated that 1-(2-methoxy-1,3-thiazol-5-yl)cyclohexylmethanamine exhibits favorable blood-brain barrier penetration, a critical attribute for CNS-targeted therapeutics. The study also highlighted its metabolic stability in human liver microsomes, with a half-life exceeding 4 hours, which positions it as a viable candidate for further development.

In addition to its CNS applications, recent findings have explored the compound's role in anti-inflammatory pathways. A collaborative study between academic and industrial researchers revealed that derivatives of 2090784-51-1 exhibit inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models. These findings open new avenues for its use in autoimmune and inflammatory diseases.

Despite these promising results, challenges remain in the optimization of 1-(2-methoxy-1,3-thiazol-5-yl)cyclohexylmethanamine for clinical use. Issues such as selectivity over off-target receptors and long-term toxicity profiles require further investigation. Ongoing studies are employing computational modeling and structure-activity relationship (SAR) analyses to address these limitations and enhance the compound's therapeutic potential.

In conclusion, 1-(2-methoxy-1,3-thiazol-5-yl)cyclohexylmethanamine (CAS: 2090784-51-1) represents a versatile scaffold with broad applicability in drug discovery. Its dual potential in CNS and anti-inflammatory therapeutics underscores the importance of continued research. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications.